![molecular formula C12H15Cl2N3O B2676165 3-[1-(2-aminoethyl)-1H-pyrazol-4-yl]benzaldehyde dihydrochloride CAS No. 2248334-33-8](/img/structure/B2676165.png)
3-[1-(2-aminoethyl)-1H-pyrazol-4-yl]benzaldehyde dihydrochloride
Description
“3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride” is a chemical compound with the CAS Number: 2248334-33-8 . It has a molecular weight of 288.18 .
Synthesis Analysis
The synthesis of pyrazole compounds, which includes “3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride”, involves various methods. One common method is the [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes . Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13N3O.2ClH/c13-4-5-15-8-12(7-14-15)11-3-1-2-10(6-11)9-16;;/h1-3,6-9H,4-5,13H2;2*1H . This indicates the presence of a pyrazole ring, which is a five-member aromatic ring with two nitrogen atoms and three carbon atoms .Chemical Reactions Analysis
The chemical reactions involving pyrazole compounds are diverse. For instance, the reaction of 1,3-diols with arylhydrazines can provide pyrazoles and 2-pyrazolines . Also, a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives .Physical and Chemical Properties Analysis
This compound is a powder in physical form . It has a storage temperature of 4 degrees Celsius .Safety and Hazards
The compound has been classified under GHS07 for safety . The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using protective gloves/protective clothing/eye protection/face protection, and more .
Future Directions
The future directions for “3-[1-(2-Aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride” and similar compounds are promising. Pyrazole compounds have shown extensive biological activities like antimicrobial, antimalarial, anti-inflammatory, antiviral, antileshmanial, antiproliferative, and anticancer activities . These compounds could potentially be developed into potent drug candidates .
Properties
IUPAC Name |
3-[1-(2-aminoethyl)pyrazol-4-yl]benzaldehyde;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O.2ClH/c13-4-5-15-8-12(7-14-15)11-3-1-2-10(6-11)9-16;;/h1-3,6-9H,4-5,13H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPKYZNQRKDGAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CN(N=C2)CCN)C=O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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